Cas no 2034408-45-0 (3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea)

• Product Name: 3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea
• CAS No: 2034408-45-0
• MF: C₁₇H₁₅ClN₂O₂S
• MW: 346.8312
• CID: 5352384
• Update Time: 2025-06-23

3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-(2-chlorophenyl)urea
• 1-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-(2-chlorophenyl)urea
• 3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea

• Inchi： 1S/C17H15ClN2O2S/c18-13-6-2-3-7-14(13)20-17(22)19-9-15(21)12-10-23-16-8-4-1-5-11(12)16/h1-8,10,15,21H,9H2,(H2,19,20,22)
• InChI Key： XUESREJNQCDCSP-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1N([H])C(N([H])C([H])([H])C([H])(C1=C([H])SC2=C([H])C([H])=C([H])C([H])=C12)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• XLogP3: 3.4
• Topological Polar Surface Area: 89.6

Additional information on 3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea

Professional Introduction to Compound with CAS No. 2034408-45-0 and Product Name: 3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea

The compound with the CAS number 2034408-45-0 and the product name 3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a benzothiophene moiety, a hydroxyethyl side chain, and a chlorophenyl group, which collectively contribute to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of novel therapeutic agents. The benzothiophene core is a well-known scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of the 1-benzothiophen-3-yl group in this compound suggests potential interactions with biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The hydroxyethyl side chain further enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The urea moiety in the compound's structure is another critical feature that contributes to its pharmacological properties. Urea-based compounds are widely recognized for their versatility in drug design, often serving as key pharmacophores in small molecule inhibitors and activators. The combination of the urea group with the chlorophenyl ring introduces additional electronic and steric features that can modulate the compound's binding affinity and selectivity. This structural arrangement has been observed to enhance interactions with specific biological targets, thereby increasing the compound's therapeutic efficacy.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures that can improve drug efficacy while minimizing side effects. The compound in question aligns well with this trend, as its design incorporates multiple functional groups that can be fine-tuned to optimize biological activity. For instance, the 2-chlorophenyl group provides a hydrophobic anchor that aids in membrane penetration, while the hydroxyethyl chain enhances water solubility. This balance between lipophilicity and hydrophilicity is crucial for achieving optimal pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases through targeted molecular interactions. The benzothiophene moiety, combined with the urea group, has been shown in preclinical studies to exhibit inhibitory effects on various enzymes implicated in disease pathways. Specifically, research indicates that derivatives of this type may interfere with kinases and other signaling molecules involved in cancer progression. The presence of the chlorophenyl group further enhances these interactions by providing additional binding sites on biological targets.

The hydroxyethyl side chain also plays a significant role in modulating the compound's pharmacological properties. This group not only improves solubility but also introduces hydrogen bonding capabilities, which can enhance binding affinity to biological targets. Such structural features are particularly important in drug design, as they allow for precise tuning of molecular interactions to achieve desired therapeutic outcomes.

In recent years, there has been growing interest in developing small molecule inhibitors based on benzothiophene derivatives due to their reported bioactivity against various diseases. The compound under discussion exemplifies this trend, as it combines multiple pharmacologically relevant moieties into a single molecular framework. This approach has been successful in generating compounds with enhanced potency and selectivity compared to traditional drug candidates.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and novelty. The integration of the benzothiophene core with the urea and chlorophenyl groups requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to construct such complex molecules more efficiently than ever before, facilitating rapid discovery and development of novel therapeutics.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of this compound with biological targets. These studies have provided valuable insights into how different functional groups interact with proteins and enzymes at an atomic level. Such detailed understanding is crucial for designing next-generation drugs that exhibit improved pharmacological profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features present in its molecular architecture make it a versatile building block for designing novel materials with specific functionalities. For instance, derivatives of this type have shown promise as catalysts or ligands in industrial processes due to their ability to facilitate complex chemical transformations.

Future research directions may focus on exploring analogues of this compound that exhibit enhanced biological activity or reduced toxicity profiles. By systematically modifying key functional groups while maintaining core structural elements like the benzothiophene moiety or urea group, researchers can generate libraries of compounds for high-throughput screening against various disease targets.

In conclusion,3-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(2-chlorophenyl)urea represents an innovative chemical entity with significant potential across multiple domains including medicine,agrochemicals,and materials science.* Its unique structural features,*including*the *benzothiophene moiety*,*hydroxyethyl side chain*,and *chlorophenyl group,*make it*an attractive candidate*for further exploration.*Ongoing research*is expected*to uncover additional applications*and*optimize its use*in various fields.*